4-Hydroxymandelonitrile
Overview
Description
4-hydroxymandelonitrile is a cyanohydrin that is obtained by the formal addition of hydrogen cyanide to the aldehyde group of 4-hydroxybenzaldehyde. It is functionally related to a mandelonitrile.
This compound is a metabolite found in the aging mouse brain.
Scientific Research Applications
Biosynthesis and Biomanufacturing
4-Hydroxymandelonitrile (4-HMA) is valuable for the production of pharmaceuticals and food additives. It is traditionally synthesized using environmentally unfriendly methods. However, research has shown the potential for biomanufacturing 4-HMA using engineered Escherichia coli, offering a more environmentally friendly approach. This engineered E. coli can efficiently co-ferment glucose and xylose, major components in agricultural biomass, to produce 4-HMA (Li et al., 2016).
Enzymatic Synthesis
Enzymatic synthesis of (R)-4-hydroxymandelonitrile has been optimized for large-scale production using a biphasic system. This process, catalyzed by Prunus amygdalus hydroxynitrile lyase, involves a combination of aqueous buffer and methyl tert-butyl ether, providing efficient conversion and high enantiomeric excess (Willeman et al., 2002).
Synthesis of Enantiopure Cyanohydrins
Hydroxynitrile lyases, partially purified from Prunus dulcis seeds, have been used in the synthesis of enantiopure cyanohydrins. These compounds are key synthons in the production of various important chemicals. The study optimized the immobilization process for these lyases, improving the yield and enantiomeric excess of several cyanohydrins including (R)-4-hydroxymandelonitrile (Yıldırım et al., 2014).
Application in Plant Biology
In plant biology, this compound plays a role in the biosynthesis of cyanogenic glucosides. For example, in Triglochin maritima, this compound is synthesized from l-tyrosine and NADPH, forming taxiphyllin, a cyanogenic glucoside. This process is significant in understanding plant defense mechanisms (Hösel & Nahrstedt, 1980).
Polymer Synthesis
A study on polymer chemistry revealed the formation of polymers containing carboxyl groups and phenolic moieties from 4-hydroxymandelic acid, indicating its utility in creating novel organic polymers with diverse reactivity. This discovery highlights the potential of 4-hydroxymandelic acid in nanomedicine and organocatalysis applications (Nan et al., 2017).
Properties
IUPAC Name |
2-hydroxy-2-(4-hydroxyphenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOOPXDSCKBLFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20926975 | |
Record name | Hydroxy(4-hydroxyphenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20926975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13093-65-7, 6851-36-1 | |
Record name | α,4-Dihydroxybenzeneacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13093-65-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxymandelonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013093657 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydroxy(4-hydroxyphenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20926975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DL-4-Hydroxymandelonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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